Cas no 1269291-07-7 (1-(4-Chloro-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 1-(4-Chloro-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 1269291-07-7
• MF: C₁₂H₁₀ClFN₂O₂
• MW: 268.671405315399
• CID: 3164846
• PubChem ID: 53429347
• Update Time: 2025-04-21

1-(4-Chloro-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 1-(4-chlorophenyl)-5-fluoro-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-fluoro-, ethyl ester
• 1269291-07-7

• Inchi： 1S/C12H10ClFN2O2/c1-2-18-12(17)10-7-15-16(11(10)14)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3
• InChI Key： IJUDCSGWQSBVBA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(F)=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 268.0414834Da
• Monoisotopic Mass: 268.0414834Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų